![molecular formula C16H16N8O2 B2459031 3,5-dimethyl-N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-pyrazole-4-carboxamide CAS No. 2034204-84-5](/img/structure/B2459031.png)
3,5-dimethyl-N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-pyrazole-4-carboxamide
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Description
The compound “3,5-dimethyl-N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-pyrazole-4-carboxamide” is a complex organic molecule. It contains several heterocyclic moieties, including a pyrazole, an oxadiazole, and a triazolo-pyridine . The molecule has a molecular formula of C16H15N7O3 and an average mass of 353.335 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple heterocyclic rings. The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus . The triazole nucleus is present as a central structural component in a number of drug classes .Scientific Research Applications
- Anticancer Properties : Research suggests that this compound exhibits potential anticancer activity by inhibiting specific cellular pathways or enzymes involved in tumor growth .
- Antibacterial and Antifungal Activity : Investigations have explored its effectiveness against bacterial and fungal pathogens, making it a candidate for novel antimicrobial agents .
- Anti-inflammatory Effects : The compound may modulate inflammatory responses, which could be valuable in treating inflammatory diseases .
- Neuroprotection : Some studies indicate neuroprotective properties, potentially relevant for neurodegenerative disorders .
- Pesticide Development : Researchers have investigated its use as a building block for designing novel pesticides with improved efficacy and reduced environmental impact .
- Herbicide Potential : The compound’s structure suggests it could serve as a basis for developing selective herbicides .
- Metal Complexes : The ligand properties of this compound make it suitable for forming stable metal complexes. These complexes find applications in catalysis, sensors, and materials science .
- Chelating Agent : Its ability to form stable complexes with metal ions makes it useful in analytical techniques such as chelation-based assays and metal ion detection .
- Metabolism Studies : Researchers have used this compound as a probe to study metabolic pathways and drug interactions .
Medicinal Chemistry and Drug Development
Agricultural and Environmental Sciences
Materials Science and Coordination Chemistry
Analytical Chemistry
Pharmacology and Toxicology
Biological Research
properties
IUPAC Name |
3,5-dimethyl-N-[[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-1H-pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N8O2/c1-8-13(9(2)20-19-8)15(25)17-7-12-21-22-14-11(5-4-6-24(12)14)16-18-10(3)23-26-16/h4-6H,7H2,1-3H3,(H,17,25)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWHGBYYTMCZLPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)C(=O)NCC2=NN=C3N2C=CC=C3C4=NC(=NO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N8O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-dimethyl-N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-pyrazole-4-carboxamide |
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